3-Methyl-8-(4-methylpiperazin-1-yl)-7-(4-nitrobenzyl)-1H-purine-2,6(3H,7H)-dione
3-Methyl-8-(4-methylpiperazin-1-yl)-7-(4-nitrobenzyl)-1H-purine-2,6(3H,7H)-dione
Brand Name:
Vulcanchem
CAS No.:
332103-66-9
VCID:
VC0409314
InChI:
InChI=1S/C18H21N7O4/c1-21-7-9-23(10-8-21)17-19-15-14(16(26)20-18(27)22(15)2)24(17)11-12-3-5-13(6-4-12)25(28)29/h3-6H,7-11H2,1-2H3,(H,20,26,27)
SMILES:
CN1CCN(CC1)C2=NC3=C(N2CC4=CC=C(C=C4)[N+](=O)[O-])C(=O)NC(=O)N3C
Molecular Formula:
C18H21N7O4
Molecular Weight:
399.4g/mol
3-Methyl-8-(4-methylpiperazin-1-yl)-7-(4-nitrobenzyl)-1H-purine-2,6(3H,7H)-dione
CAS No.: 332103-66-9
Main Products
VCID: VC0409314
Molecular Formula: C18H21N7O4
Molecular Weight: 399.4g/mol
| CAS No. | 332103-66-9 |
|---|---|
| Product Name | 3-Methyl-8-(4-methylpiperazin-1-yl)-7-(4-nitrobenzyl)-1H-purine-2,6(3H,7H)-dione |
| Molecular Formula | C18H21N7O4 |
| Molecular Weight | 399.4g/mol |
| IUPAC Name | 3-methyl-8-(4-methylpiperazin-1-yl)-7-[(4-nitrophenyl)methyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C18H21N7O4/c1-21-7-9-23(10-8-21)17-19-15-14(16(26)20-18(27)22(15)2)24(17)11-12-3-5-13(6-4-12)25(28)29/h3-6H,7-11H2,1-2H3,(H,20,26,27) |
| Standard InChIKey | BMERCNYAAJPSPL-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C2=NC3=C(N2CC4=CC=C(C=C4)[N+](=O)[O-])C(=O)NC(=O)N3C |
| Canonical SMILES | CN1CCN(CC1)C2=NC3=C(N2CC4=CC=C(C=C4)[N+](=O)[O-])C(=O)NC(=O)N3C |
| PubChem Compound | 1115637 |
| Last Modified | Nov 11 2021 |
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